2-ethoxy-N-(2-hydroxy-2-methyl-3-(methylthio)propyl)-5-methylbenzenesulfonamide

• IUPAC Name: 2-ethoxy-N-(2-hydroxy-2-methyl-3-methylsulfanylpropyl)-5-methylbenzenesulfonamide
• InChI: InChI=1S/C14H23NO4S2/c1-5-19-12-7-6-11(2)8-13(12)21(17,18)15-9-14(3,16)10-20-4/h6-8,15-16H,5,9-10H2,1-4H3
• InChI Key: IXEBWQHKKURPBH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C)S(=O)(=O)NCC(C)(CSC)O
• Molecular Formula: C14H23NO4S2
• Molecular Weight: 333.5 g/mol

Description

2-ethoxy-N-(2-hydroxy-2-methyl-3-(methylthio)propyl)-5-methylbenzenesulfonamide, also known as EHT 1864, is a small molecule inhibitor that has been widely used in scientific research. It is a potent inhibitor of the Rho family of GTPases, which are key regulators of cell signaling pathways. EHT 1864 has been shown to have a range of biochemical and physiological effects, making it a valuable tool for studying cellular processes.

Scientific Research Applications

Sulfonamide-Based Medicinal Chemistry

Sulfonamides represent a significant class of compounds with a wide range of medicinal applications. Originating as synthetic antimicrobial agents, sulfonamides have seen extensive development, leading to derivatives with broad biological activities. Research efforts have continuously aimed to explore and enhance the medicinal value of sulfonamide derivatives through chemical structural modifications. These efforts have resulted in sulfonamide derivatives displaying antimicrobial, anticancer, antiparasitic, anti-inflammatory, anticonvulsant, antiglaucoma, antidiabetic, antiepileptic activities, and more. The versatility of sulfonamide compounds in drug discovery and pharmaceutical applications underscores the potential research interest in specific sulfonamide derivatives like the one mentioned (He Shichao et al., 2016).

Environmental Impact and Biodegradation

Research into sulfonamide compounds extends beyond medicinal applications to include their environmental fate, biodegradation, and potential impact on ecosystems. Studies have focused on understanding how these compounds, often used as pharmaceuticals and personal care products, persist and transform in the environment. The biodegradability of sulfonamides and their behavior in aquatic and soil environments are crucial for assessing their ecological impact and for developing strategies to mitigate potential adverse effects.

Analytical Methodologies

The development of analytical methods for identifying and quantifying sulfonamide compounds in various matrices is critical for both environmental monitoring and pharmaceutical development. Techniques such as spectrophotometry, HPLC, UPLC, and electrokinetic capillary electrophoresis have been employed to detect sulfonamides in cosmetics, environmental samples, and biological matrices. These methodologies facilitate the study of sulfonamide distribution, metabolism, and excretion, as well as their presence in consumer products (Mallika J.B.N et al., 2014).